Cas no 158579-81-8 (2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene)

2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene structure
158579-81-8 structure
Product Name:2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
CAS No:158579-81-8
MF:C7H3ClF3NO3
MW:241.551831483841
MDL:MFCD12032157
CID:1023898
PubChem ID:15528754
Update Time:2025-04-20

2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-nitro-1-(trifluoromethoxy)benzene
    • 3-Chloro-4-(trifluoromethoxy)nitrobenzene
    • 3-CHLORO-4-TRIFLUOROMETHOXYNITROBENZENE
    • Benzene, 2-chloro-4-nitro-1-(trifluoromethoxy)-
    • AK102216
    • 5-NITRO-2-(TRIFLUOROMETHOXY)CHLOROBENZENE
    • 2-CHLORO-4-NITRO-(TRIFLUOROMETHOXY)BENZENE
    • 1-Chloro-5-nitro-2-(trifluoromethoxy)benzene
    • KSC110G2B
    • 7957AA
    • AS00274
    • SY020758
    • AX8233755
    • AB0056785
    • ST24040344
    • M
    • CK2368
    • SCHEMBL7686888
    • MFCD12032157
    • DTXSID30573696
    • DS-3790
    • XPGDBZMLVQPKOX-UHFFFAOYSA-N
    • CS-0084334
    • A883418
    • 158579-81-8
    • DB-330108
    • AKOS015890639
    • 2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
    • MDL: MFCD12032157
    • Inchi: 1S/C7H3ClF3NO3/c8-5-3-4(12(13)14)1-2-6(5)15-7(9,10)11/h1-3H
    • InChI Key: XPGDBZMLVQPKOX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 240.97500
  • Monoisotopic Mass: 240.9753551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55

Experimental Properties

  • Density: 1.572
  • Boiling Point: 241 ºC
  • Flash Point: 100 ºC
  • PSA: 55.05000
  • LogP: 3.67000

2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013026391-250mg
5-Nitro-2-(trifluoromethoxy)chlorobenzene
158579-81-8 97%
250mg
504.00 USD 2021-06-22
Alichem
A013026391-500mg
5-Nitro-2-(trifluoromethoxy)chlorobenzene
158579-81-8 97%
500mg
798.70 USD 2021-06-22
Alichem
A013026391-1g
5-Nitro-2-(trifluoromethoxy)chlorobenzene
158579-81-8 97%
1g
1,549.60 USD 2021-06-22
Chemenu
CM249843-100g
2-Chloro-4-nitro-1-(trifluoromethoxy)benzene
158579-81-8 95+%
100g
$122 2021-06-16
Chemenu
CM249843-500g
2-Chloro-4-nitro-1-(trifluoromethoxy)benzene
158579-81-8 95+%
500g
$365 2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IB620-20g
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
158579-81-8 98%
20g
112.0CNY 2021-07-10
TRC
C014110-1g
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
158579-81-8
1g
$ 64.00 2023-04-18
TRC
C014110-5g
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
158579-81-8
5g
$ 75.00 2023-04-18
TRC
C014110-10g
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
158579-81-8
10g
$ 87.00 2023-04-18
Chemenu
CM249843-100g
2-Chloro-4-nitro-1-(trifluoromethoxy)benzene
158579-81-8 95+%
100g
$122 2022-06-12
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD